2-(4-Chlorophenyl)-1-(3-hydroxypyrrolidin-1-yl)ethan-1-one

• CAS: 1341531-31-4
• Molecular Formula: C12H14ClNO2
• Molecular Weight: 239.7 g/mol
• SMILES: C1CN(CC1O)C(=O)CC2=CC=C(C=C2)Cl
• InChI: InChI=1S/C12H14ClNO2/c13-10-3-1-9(2-4-10)7-12(16)14-6-5-11(15)8-14/h1-4,11,15H,5-8H2
• InChIKey: QZZWQKDOKTTXNQ-UHFFFAOYSA-N

Researchers isolating serotonin-dependent pathways face a critical gap: most cathinone probes non-selectively release dopamine, confounding behavioral readouts. 4-CEC (CAS 1341531-31-4) solves this with its unique hybrid mechanism-full SERT substrate activity (IC50/EC50 ~200-600 nM) while only weakly inhibiting DAT/NET. This enables serotonin-selective experimental designs impossible with mephedrone or 4-CMC. - Single-batch ≥98% purity, supplied with full analytical traceability. - Ideal reference standard for LC-MS/MS method validation targeting 4-chloro cathinones. - Attenuated cardiovascular profile makes it the safer comparator for in vivo safety pharmacology studies.

4-CEC Identity and Baseline Characterization

2-(4-Chlorophenyl)-1-(3-hydroxypyrrolidin-1-yl)ethan-1-one (CAS 1341531-31-4), also known as 4-chloroethcathinone (4-CEC), belongs to the synthetic cathinone class of substituted phenethylamines [1]. Its molecular formula is C₁₂H₁₄ClNO₂, molecular weight 239.70 g/mol, and commercial research-grade material is typically supplied at ≥98% purity with storage recommended at 2–8°C in sealed, dry conditions . The compound is supplied exclusively for research and laboratory use, not for human or veterinary applications .

1 Hybrid DAT/NET inhibitor + SERT substrate probe for monoamine transporter studies

2 Defined 4-chloro cathinone reference standard for forensic method development

3 Serotonergic vs dopaminergic pathway dissociation tool in behavioral pharmacology

4 Research-use-only synthetic cathinone; not for human or veterinary application

• [1] Schwarzbach AE, Baumann MH, Blough BE, et al. Neurochemical and Cardiovascular Effects of 4-Chloro Ring-Substituted Synthetic Cathinones in Rats. J Pharmacol Exp Ther. 2023 Jun;385(3):162-170. doi:10.1124/jpet.122.001478. View Source

Why 4-CEC Cannot Be Replaced by Other Cathinones

Despite sharing a 4-chlorophenyl core, the target compound’s unique 3-hydroxypyrrolidine ring and ethyl chain length produce a transporter interaction profile distinct from every other 4-chloro cathinone analog [1]. Mephedrone (4-MMC) and 4-CMC act as nonselective transporter substrates, 4-CαPPP acts as a pure DAT/NET blocker, but 4-CEC exhibits a hybrid mechanism—low-potency DAT/NET inhibition combined with full SERT substrate activity [1]. This functional divergence means that in vitro potency, in vivo cardiovascular response, and behavioral pharmacology cannot be extrapolated from any single class member, making blind substitution scientifically invalid and experimentally hazardous [1][2].

Target compound 4-CEC: hybrid mechanism with weak DAT/NET inhibition and full SERT substrate activity

Do not assume interchangeable Mephedrone / 4-CMC are nonselective transporter substrates; 4-CαPPP is a pure DAT/NET blocker. Hybrid profile may not transfer.

Target compound Attenuated cardiovascular response relative to other 4-chloro cathinones

Do not assume interchangeable Mephedrone and 4-CMC produce pronounced pressor effects. Hemodynamic endpoint profile may differ across class members.

Target compound Partial locomotor stimulation with full MDMA-like discriminative cue

Do not assume interchangeable Other cathinones may produce full stimulant-like cues. Behavioral pharmacology context may not reproduce across analogs.

Similar 4-chloro cathinone structure does not imply interchangeable transporter pharmacology. Direct substitution requires independent validation.

• [1] Schwarzbach AE, Baumann MH, Blough BE, et al. Neurochemical and Cardiovascular Effects of 4-Chloro Ring-Substituted Synthetic Cathinones in Rats. J Pharmacol Exp Ther. 2023 Jun;385(3):162-170. doi:10.1124/jpet.122.001478. View Source
• [2] Gatch MB, et al. Behavioral effects of four novel synthetic cathinone analogs in rodents. Addict Biol. 2021 Jul;26(4):e12987. doi:10.1111/adb.12987. PMID: 33155384. View Source

Quantitative Differentiation Evidence Against Closest Analogs

Low-Potency DAT/NET Inhibitor with Full SERT Inhibition

In rat brain synaptosome uptake assays, 4-CEC exhibited DAT IC₅₀ = 1455 ± 110 nM, NET IC₅₀ = 2848 ± 292 nM, and SERT IC₅₀ = 589 ± 44 nM, compared to mephedrone (DAT 769 ± 106, NET 319 ± 40, SERT 600 ± 99 nM), 4-CMC (DAT 1014 ± 78, NET 559 ± 57, SERT 542 ± 38 nM), and 4-CαPPP (DAT 569 ± 57, NET 764 ± 79, SERT >10,000 nM) [1]. This profile shows 4-CEC is markedly weaker at DAT/NET than all three comparators yet retains SERT potency comparable to mephedrone (589 vs 600 nM).

Low-Potency DAT/NET Inhibitor

Head-to-head

DAT IC₅₀ 1455 nM · NET IC₅₀ 2848 nM · SERT IC₅₀ 589 nM DAT/NET 2.3–8.9× weaker than mephedrone; SERT comparable (589 vs 600 nM)

Supports transporter selectivity profiling Rat brain synaptosome assay context

Evidence Dimension	Transporter uptake inhibition potency (IC₅₀, nM)
Target Compound Data	DAT 1455 ± 110, NET 2848 ± 292, SERT 589 ± 44
Comparator Or Baseline	Mephedrone (DAT 769 ± 106, NET 319 ± 40, SERT 600 ± 99); 4-CMC (DAT 1014 ± 78, NET 559 ± 57, SERT 542 ± 38); 4-CαPPP (DAT 569 ± 57, NET 764 ± 79, SERT >10,000)
Quantified Difference	DAT/NET potency 2.3–8.9× weaker than mephedrone; SERT similar to mephedrone; SERT >17× more potent than 4-CαPPP
Conditions	Rat brain caudate (DAT) or whole brain minus caudate/cerebellum (NET, SERT) synaptosomes; [³H]DA, [³H]NE, [³H]5-HT radioligands

Why This Matters

This is the only 4-chloro cathinone combining weak DAT/NET blockade with full SERT inhibition, making it an essential tool for dissecting serotonergic vs. dopaminergic contributions without confounding by potent DAT/NET activity.

• [1] Schwarzbach AE, Baumann MH, Blough BE, et al. Neurochemical and Cardiovascular Effects of 4-Chloro Ring-Substituted Synthetic Cathinones in Rats. J Pharmacol Exp Ther. 2023 Jun;385(3):162-170. Table 1. View Source

Hybrid Substrate/Inhibitor Activity Across Transporters

In rat synaptosome release assays, 4-CEC was inactive at DAT, a weak partial substrate at NET (EC₅₀ 3058 ± 547 nM, 81% Emax), and a full SERT substrate (EC₅₀ 191 ± 26 nM, 107% Emax). In contrast, mephedrone and 4-CMC were fully efficacious substrates at all three transporters (e.g., mephedrone DAT EC₅₀ 103 nM, SERT EC₅₀ 188 nM), while 4-CαPPP was completely inactive [1]. This hybrid profile—blocking DAT while releasing SERT—has been termed a 'hybrid' mechanism [1].

Hybrid Substrate/Inhibitor Activity

Head-to-head

4-CEC: DAT inactive · NET weak partial (EC₅₀ 3058 nM) · SERT full substrate (EC₅₀ 191 nM, 107% Emax) Mephedrone / 4-CMC: full substrates at all three transporters; 4-CαPPP: completely inactive

Supports hybrid mechanism interpretation In vitro release assay context

Evidence Dimension	Transporter-mediated release activity (EC₅₀, nM; % Emax)
Target Compound Data	DAT: Inactive; NET: 3058 ± 547 [81%]; SERT: 191 ± 26 [107%]
Comparator Or Baseline	Mephedrone (DAT 103 [114%], NET 83 [100%], SERT 188 [108%]); 4-CMC (DAT 91 [109%], NET 99 [102%], SERT 169 [109%]); 4-CαPPP (All Inactive)
Quantified Difference	At DAT: inactive vs fully active comparators; at NET: 37× weaker EC₅₀ than mephedrone; at SERT: EC₅₀ nearly identical to mephedrone
Conditions	Rat brain synaptosomal release assay; [³H]DA, [³H]NE, [³H]5-HT preload and superfusion

Why This Matters

No other 4-chloro cathinone displays this division of labor across transporters; 4-CEC enables selective SERT substrate probing while avoiding DAT-mediated abuse liability, directly impacting abuse-potential study design.

• [1] Schwarzbach AE, Baumann MH, Blough BE, et al. Neurochemical and Cardiovascular Effects of 4-Chloro Ring-Substituted Synthetic Cathinones in Rats. J Pharmacol Exp Ther. 2023 Jun;385(3):162-170. Table 1. View Source

Attenuated Cardiovascular Stimulation In Vivo

In telemetered rats, mephedrone and 4-CMC significantly increased blood pressure, heart rate, and locomotor activity to a similar extent. By contrast, 4-CEC and 4-CαPPP were markedly less potent at increasing blood pressure and produced only modest heart rate and activity stimulation [1]. The study concluded that among 4-chloro cathinones, only 4-CMC possessed cardiovascular potency comparable to mephedrone, while 4-CEC exhibited a substantially safer hemodynamic profile [1].

Attenuated Cardiovascular Stimulation

Head-to-head

4-CEC: attenuated blood pressure and heart rate elevation; modest stimulation only Mephedrone / 4-CMC: robust dose-dependent BP and HR increase

Supports hemodynamic endpoint comparison Rat telemetry model context

Evidence Dimension	In vivo cardiovascular stimulation (blood pressure elevation, heart rate increase)
Target Compound Data	Significantly attenuated blood pressure and heart rate elevation vs. mephedrone (no significant dose-response at comparable doses)
Comparator Or Baseline	Mephedrone (robust dose-dependent BP and HR increase); 4-CMC (BP/HR increase similar to mephedrone)
Quantified Difference	Qualitatively 'less potent' than mephedrone and 4-CMC; modest stimulation only
Conditions	Adult male Long-Evans rats implanted with telemetry transmitters; drug administration i.p.

Why This Matters

For researchers modeling cathinone-induced cardiovascular toxicity, 4-CEC serves as a low-liability 4-chloro comparator that retains serotonergic activity without the pronounced pressor response of mephedrone or 4-CMC.

• [1] Schwarzbach AE, Baumann MH, Blough BE, et al. Neurochemical and Cardiovascular Effects of 4-Chloro Ring-Substituted Synthetic Cathinones in Rats. J Pharmacol Exp Ther. 2023 Jun;385(3):162-170. View Source

Reduced Locomotor Stimulation and Unique MDMA-Like Cues

In mouse open-field assays, 4-CEC dose-dependently increased locomotion but reached only ~74% of the maximal stimulant effect of methamphetamine, whereas dipentylone, N-ethylhexedrone, and MPHP attained maximal effects comparable to methamphetamine and cocaine [1]. In drug discrimination, all four cathinones fully substituted for methamphetamine and cocaine; however, only 4-CEC fully substituted for the discriminative stimulus effects of MDMA, and this occurred at doses that substantially decreased response rate [1].

Reduced Locomotor Stimulation

Head-to-head

4-CEC: ~74% methamphetamine max locomotion; full MDMA discriminative stimulus substitution Dipentylone / N-ethylhexedrone / MPHP: comparable to methamphetamine/cocaine max; no MDMA substitution

Supports mixed cue interpretation Rodent discrimination model context

Evidence Dimension	Peak locomotor stimulant efficacy (% methamphetamine maximum) and MDMA discriminative stimulus substitution
Target Compound Data	Peak stimulation ~74% of methamphetamine max; full MDMA substitution with reduced response rate
Comparator Or Baseline	Methamphetamine (100% max); Dipentylone, N-ethylhexedrone, MPHP (comparable to methamphetamine/cocaine); MDMA cue (only 4-CEC fully substituted among four cathinones)
Quantified Difference	26% lower maximal locomotor effect than methamphetamine; unique MDMA substitution pattern
Conditions	Swiss-Webster mice, open-field; Sprague-Dawley rats, drug discrimination (cocaine, methamphetamine, MDMA training)

Why This Matters

4-CEC’s partial dopaminergic stimulation combined with unique MDMA-like interoceptive effects makes it the compound of choice for studying mixed serotonergic–dopaminergic psychoactivity without the ceiling effects of full-efficacy stimulants.

• [1] Gatch MB, et al. Behavioral effects of four novel synthetic cathinone analogs in rodents. Addict Biol. 2021 Jul;26(4):e12987. doi:10.1111/adb.12987. PMID: 33155384. View Source

Rapid Brain Penetration and Pharmacokinetic Profile

After i.p. administration in mice, 4-CEC achieved Cmax of 1896 ± 876 ng/mL, with Tmax of 10.1 ± 9.2 min and elimination half-life of 100.4 min, indicating rapid absorption and moderate clearance [1]. Tissue distribution revealed highest concentrations in brain, lung, kidney, and liver, confirming significant CNS penetration [1]. These pharmacokinetic parameters are essential for designing acute behavioral or neurochemical experiments and distinguish 4-CEC from longer-acting cathinones such as MPHP (peak effect duration ~6 h) [2].

Rapid Brain Penetration & PK

Cross-study

Cmax 1896 ng/mL · Tmax 10.1 min · t1/2 100.4 min · highest concentration in brain Faster absorption and shorter behavioral duration vs MPHP

Supports acute dosing design Mouse model LC-MS/MS context

Evidence Dimension	Plasma pharmacokinetics and tissue distribution
Target Compound Data	Cmax 1896 ± 876 ng/mL, Tmax 10.1 ± 9.2 min, t1/2 100.4 min; highest concentration in brain
Comparator Or Baseline	MPHP (peak locomotor effect duration ~6 h, indicating longer in vivo persistence); mephedrone (cross-study behavioral peak ~1–2 h)
Quantified Difference	Faster Tmax and shorter behavioral duration vs. MPHP (2–3 h peak duration for 4-CEC vs. 6 h for MPHP)
Conditions	Mouse model; validated LC-MS/MS method; i.p. administration

Why This Matters

Knowledge of rapid brain uptake and ~100-min half-life allows precise experimental timing; researchers needing a cathinone with predictable acute kinetics and CNS exposure should select 4-CEC over ultra-long-duration analogs.

• [1] Bin-Ju Wang et al. Pharmacokinetics and metabolomics of the new psychoactive substance 4-chloroethylcathinone. Arab J Chem. 2023. doi:10.1016/j.arabjc.2023.105014. View Source
• [2] Gatch MB, et al. Behavioral effects of four novel synthetic cathinone analogs in rodents. Addict Biol. 2021 Jul;26(4):e12987. PMID: 33155384. View Source

Recommended Research and Application Scenarios for 4-CEC

Isolating SERT Substrate Activity from DAT/NET Blockade

4-CEC’s hybrid mechanism uniquely enables experiments requiring serotonin transporter (SERT) substrate activity without concurrent dopamine transporter (DAT) release. Researchers can administer 4-CEC at concentrations near SERT IC₅₀/EC₅₀ (approximately 200–600 nM) to evoke SERT-mediated effects while DAT remains only weakly inhibited [1][2]. This profile is ideal for studying serotonin-dependent behavioral or neurochemical endpoints without the confounding influence of robust dopaminergic stimulation seen with mephedrone, 4-CMC, or α-PVP [1].

Forensic Toxicology Reference Standard Development

Because 4-CEC is a chemically defined 4-chloro cathinone with a 3-hydroxypyrrolidine substituent, it serves as an excellent reference standard for developing and validating GC-MS or LC-MS/MS methods targeting 4-chloro cathinones in biological matrices. Its hybrid transporter profile also provides a unique forensic signature distinguishable from 4-CMC and 4-CαPPP, aiding confirmatory identification in seized drug analysis [1][3].

Cardiovascular Safety Comparator with Low Hemodynamic Risk

Given its attenuated pressor and heart rate effects relative to mephedrone and 4-CMC, 4-CEC is the appropriate 4-chloro comparator for in vivo cardiovascular safety pharmacology studies aiming to differentiate transporter-mediated hemodynamic stress from direct cardiac effects [1]. Use 4-CEC at doses up to those producing modest locomotor stimulation to model low-cardiovascular-risk cathinone exposure [1].

Abuse-Liability Assessment of Mixed Serotonergic–Dopaminergic Cues

4-CEC is the only cathinone in its class to fully substitute for the MDMA discriminative stimulus while producing only partial locomotor activation (~74% of methamphetamine max) [2]. This makes it a critical tool for preclinical drug discrimination studies examining the interplay between serotonergic and dopaminergic signaling in the subjective effects of entactogens versus classical psychostimulants [2].

Application

Selection Property

Validation Focus

SERT substrate activity isolation from DAT/NET blockade

Hybrid transporter mechanism

SERT-mediated endpoint profiling

Forensic toxicology method development

Defined 4-chloro cathinone identity

Confirmatory identification in biological matrices

Cardiovascular response comparator studies

Attenuated hemodynamic profile

Hemodynamic endpoint monitoring

Mixed serotonergic-dopaminergic cue studies

Partial locomotion with MDMA-like cue

Discriminative stimulus endpoint profiling

• [1] Schwarzbach AE, Baumann MH, Blough BE, et al. Neurochemical and Cardiovascular Effects of 4-Chloro Ring-Substituted Synthetic Cathinones in Rats. J Pharmacol Exp Ther. 2023 Jun;385(3):162-170. View Source
• [2] Gatch MB, et al. Behavioral effects of four novel synthetic cathinone analogs in rodents. Addict Biol. 2021 Jul;26(4):e12987. PMID: 33155384. View Source
• [3] Bin-Ju Wang et al. Pharmacokinetics and metabolomics of the new psychoactive substance 4-chloroethylcathinone. Arab J Chem. 2023. doi:10.1016/j.arabjc.2023.105014. View Source